Cas no 20562-02-1 (α-Solanine)

• Product Name: α-Solanine
• CAS No: 20562-02-1
• MF: C₄₅H₇₃NO₁₅
• MW: 868.058835744858
• CID: 282797
• PubChem ID: 9549171
• Update Time: 2025-05-21

α-Solanine Chemical and Physical Properties

Names and Identifiers

• Alpha-Solanine
• ALPHA-SOLANIN
• b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• Solanine
• SOLANINE, ALPHA-(AS) PrintBack
• SOLANINE, ALPHA-(SOLATUNINE)(RG)
• α-SOLANINE
• a-Solanine
• SOLATUNIN
• SOLATUNINE
• 15XXN7Q45T
• beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))
• Solanid-5-ene, 3-beta-((O-6-deoxy-alpha-L-mannopyranosyl)-O-(beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy)-
• Solanid-5-ene, 3-beta-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyra
• SMR000127418
• AKOS037647832
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-hydroxy-6-(hydroxymethyl)-2-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• NCGC00179493-03
• MLS000517299
• HMS2268G17
• HY-N6602
• BSPBio_000640
• BPBio1_000704
• alpha-Solanine, from potato sprouts, >=95%
• AS-74952
• UNII-3FYV8328OK
• DTXSID9030707
• MFCD00077873
• MLS001074921
• alpha-Solanine with HPLC
• 20562-02-1
• SR-01000721955-4
• BDBM89803
• J-013423
• alpha -Solanine
• BRD-K70881766-001-02-3
• Prestwick3_000640
• ?-SOLANINE
• 3FYV8328OK
• beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-[beta-D-glucopyranosyl-(1-->3)]-
• HMS2096P22
• 51938-42-2
• -Solanine
• NCGC00179493-01
• CHEMBL1392894
• cid_9549171
• solanid-5-en-3beta-yl 6-deoxy-alpha-L-mannopyranosyl-(1->2)-[beta-D-glucopyranosyl-(1->3)]-beta-D-galactopyranoside
• CHEBI:9188
• Solanin
• SR-01000721955
• AB00513871
• CS-0034333
• CCRIS 6507
• F82201
• .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.)-SOLANID-5-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->3))-
• CCG-208539
• UNII-15XXN7Q45T
• .alpha.-Solanine
• BRN 0077607
• EINECS 243-879-8
• SOLANINE [HSDB]
• HSDB 3539
• .ALPHA.-SOLANINE [MI]
• beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-
• SCHEMBL2380172
• Solanid-5-ene, 3-beta-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-beta-D-galactopyranosyl)oxy)-
• CHEMBL1212997
• 4-21-00-01402 (Beilstein Handbook Reference)
• NCI60_042141
• Q373791
• FT-0645058
• NS00015437
• NSC-96019
• SCHEMBL2380177
• NSC96019
• 2-[5-Hydroxy-6-(hydroxymethyl)-2-[(10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl)oxy]-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-Hydroxy-6-(hydroxymethyl)-2-[[(1S,2S,7S,10R,11S,14S,15R,16S,17S,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• DTXSID90860251
• CHEMBL1975187
• solanid-5-en-3-yl 6-deoxyhexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranoside
• SCHEMBL335543
• CHEMBL2357167
• solanid-5-en-3-yl 6-deoxy-beta-L-mannopyranosyl-(1-2)-[beta-D-glucopyranosyl-(1-3)]-beta-D-galactopyranoside
• NCGC00091441-01
• Tox21_200104
• NCGC00091441-02
• Gesamt-Solanin
• Tox21_111132
• DTXCID7010707
• NCGC00257658-01
• NS00094845
• Solanine, hydrochloride
• MLSMR
• DA-50358
• ZGVSETXHNHBTRK-UDJLNJFBSA-N
• (2S,3R,4S,5S,6R)-2-{[(2R,3S,4S,5R,6R)-3-HYDROXY-2-(HYDROXYMETHYL)-6-{[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-TETRAMETHYL-22-AZAHEXACYCLO[12.10.0.0(2),(1)(1).0?,(1)?.0(1)?,(2)(3).0(1)?,(2)(2)]TETRACOS-4-EN-7-YL]OXY}-5-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-4-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• α-Solanine

• MDL： MFCD00077873
• Inchi： 1S/C45H73NO15/c1-19-6-9-27-20(2)31-28(46(27)16-19)15-26-24-8-7-22-14-23(10-12-44(22,4)25(24)11-13-45(26,31)5)57-43-40(61-41-37(54)35(52)32(49)21(3)56-41)39(34(51)30(18-48)59-43)60-42-38(55)36(53)33(50)29(17-47)58-42/h7,19-21,23-43,47-55H,6,8-18H2,1-5H3/t19-,20+,21-,23-,24+,25-,26-,27+,28-,29+,30+,31-,32-,33+,34-,35+,36-,37+,38+,39-,40+,41-,42-,43+,44-,45-/m0/s1
• InChI Key： ZGVSETXHNHBTRK-UDJLNJFBSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12
• BRN： 0077607

Computed Properties

• Exact Mass: 867.49800
• Monoisotopic Mass: 867.49802062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 8
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 241

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 285 ºC (dec.)
• Boiling Point: 780.78°C (rough estimate)
• Flash Point: 135.7±17.2 °C
• Refractive Index: 1.5280 (estimate)
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
• PSA: 240.69000
• LogP: 0.09310
• Solubility: Soluble in hot ethanol, almost insoluble in water, ether and chloroform.
• Merck: 13,8779
• pka: 6.66(at 15℃)
• Vapor Pressure: Not available

α-Solanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 1-25-45-24/25
• FLUKA BRAND F CODES：10
• RTECS：WF0250000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on α-Solanine

Exploring α-Solanine (CAS No. 20562-02-1): Properties, Applications, and Health Implications

α-Solanine (CAS No. 20562-02-1) is a naturally occurring glycoalkaloid found in plants of the Solanaceae family, particularly in potatoes, tomatoes, and eggplants. This compound has garnered significant attention due to its dual role as both a natural pesticide for plants and a potential health concern for humans when consumed in large quantities. With increasing interest in plant-based toxins and food safety, understanding α-Solanine is crucial for researchers, healthcare professionals, and consumers alike.

The chemical structure of α-Solanine consists of a steroidal alkaloid (solanidine) linked to a carbohydrate moiety. This unique structure contributes to its biological activity and solubility properties. Recent studies on glycoalkaloids in nightshade plants have shown that α-Solanine levels can vary significantly depending on factors like plant variety, growing conditions, and storage methods. This variability has led to growing discussions about safe consumption levels and food processing techniques to reduce potential risks.

From a pharmacological perspective, α-Solanine exhibits interesting properties that have sparked research into its potential medicinal applications. Some studies suggest it may have anti-cancer properties, particularly in inhibiting the growth of certain cancer cell lines. However, these potential benefits must be carefully weighed against its known toxic effects at higher concentrations. The compound's mechanism of action involves disruption of cell membranes and inhibition of acetylcholinesterase activity, which explains both its pesticidal properties and human toxicity.

In the context of food safety regulations, many countries have established guidelines for maximum allowable levels of α-Solanine in food products. The increasing popularity of organic farming and heirloom vegetable varieties has brought new attention to monitoring natural toxins in food crops. Consumers searching for information on green potatoes safety or solanine poisoning symptoms often encounter discussions about this compound, highlighting the need for clear, science-based information.

The detection and quantification of α-Solanine typically involves advanced analytical techniques such as HPLC (High Performance Liquid Chromatography) and mass spectrometry. These methods are crucial for food quality control and research studies investigating the compound's properties. Recent advancements in biosensor technology have shown promise for developing rapid, on-site testing methods for glycoalkaloid content in agricultural products.

From an agricultural perspective, understanding α-Solanine biosynthesis pathways could lead to the development of potato varieties with optimized natural pest resistance while maintaining food safety. Modern plant breeding techniques and genetic engineering approaches offer potential solutions to this challenge. This aligns with current interests in sustainable agriculture and reducing reliance on synthetic pesticides.

In the supplement and herbal medicine market, there's growing discussion about nightshade family plants and their bioactive compounds. While some alternative health practitioners explore potential benefits of plant alkaloids, mainstream medicine emphasizes caution due to the known toxicity of compounds like α-Solanine. This dichotomy makes it an interesting case study in natural product pharmacology and risk-benefit analysis.

Environmental factors affecting α-Solanine production in plants have become a research focus, particularly in relation to climate change impacts on crop quality. Studies suggest that stress conditions like drought or extreme temperatures may increase glycoalkaloid levels, adding another layer to food security considerations. This connects to broader discussions about climate-resilient crops and adaptive agriculture practices.

For consumers concerned about solanine in their diet, practical advice includes proper storage of potatoes (cool, dark places), avoiding green or sprouted potatoes, and peeling when appropriate. Cooking methods generally don't significantly reduce α-Solanine content, as the compound is heat-stable, contrary to some food preparation myths. These practical aspects are frequently searched topics related to kitchen safety and healthy eating practices.

The ongoing research into α-Solanine exemplifies the complex relationship between plants and humans, where compounds evolved for plant defense may have both harmful and potentially beneficial effects in human contexts. As interest grows in plant biochemistry and functional foods, compounds like α-Solanine will continue to be important subjects of scientific inquiry and public health education.